Oleoyl Ethyl Amide
Oleoyl Ethyl Amide
Numerous analogs of fatty acyl ethanolamides potentiate the intrinsic biological activity of arachidonoyl ethanolamide (anandamide; AEA). This potentiation is ascribed either to inhibition of AEA reuptake into neurons, or inhibition of fatty amide acyl hydrolase (FAAH) within the neurons. Oleoyl ethyl amide (OEtA) has potent FAAH inhibitory activity (IC50 5.25 nM in rat brain homogenates) but does not inhibit acidic PEAase or bind to CB1 or CB2 receptors. OEtA is therefore a selective FAAH inhibitor with potential analgesic and anxiolytic activity.
Brand Name:
Vulcanchem
CAS No.:
85075-82-7
VCID:
VC0005366
InChI:
InChI=1S/C20H39NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21-4-2/h11-12H,3-10,13-19H2,1-2H3,(H,21,22)/p-1
SMILES:
CCCCCCCCC=CCCCCCCCC(=NCC)[O-]
Molecular Formula:
C20H38NO-
Molecular Weight:
308.5 g/mol
Oleoyl Ethyl Amide
CAS No.: 85075-82-7
Cat. No.: VC0005366
Molecular Formula: C20H38NO-
Molecular Weight: 308.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Numerous analogs of fatty acyl ethanolamides potentiate the intrinsic biological activity of arachidonoyl ethanolamide (anandamide; AEA). This potentiation is ascribed either to inhibition of AEA reuptake into neurons, or inhibition of fatty amide acyl hydrolase (FAAH) within the neurons. Oleoyl ethyl amide (OEtA) has potent FAAH inhibitory activity (IC50 5.25 nM in rat brain homogenates) but does not inhibit acidic PEAase or bind to CB1 or CB2 receptors. OEtA is therefore a selective FAAH inhibitor with potential analgesic and anxiolytic activity. |
|---|---|
| CAS No. | 85075-82-7 |
| Molecular Formula | C20H38NO- |
| Molecular Weight | 308.5 g/mol |
| IUPAC Name | N-ethyloctadec-9-enimidate |
| Standard InChI | InChI=1S/C20H39NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21-4-2/h11-12H,3-10,13-19H2,1-2H3,(H,21,22)/p-1 |
| Standard InChI Key | JZJYYCFYGXPUMF-UHFFFAOYSA-M |
| SMILES | CCCCCCCCC=CCCCCCCCC(=NCC)[O-] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=NCC)[O-] |
| Appearance | Assay:≥98%A solution in methyl acetate |
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